2-Amino-4-(2-(ethylthio)thiophen-3-yl)-1-(4-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• CAS No.: 476483-50-8
• Molecular Formula: C22H20N4O3S2
• Molecular Weight: 452.6 g/mol
• IUPAC Name: 2-amino-4-(2-ethylsulfanylthiophen-3-yl)-1-(4-nitrophenyl)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C22H20N4O3S2/c1-2-30-22-15(10-11-31-22)19-16(12-23)21(24)25(17-4-3-5-18(27)20(17)19)13-6-8-14(9-7-13)26(28)29/h6-11,19H,2-5,24H2,1H3
• InChI Key: OMYOSDKXDFNNCY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CS1)C2C(=C(N(C3=C2C(=O)CCC3)C4=CC=C(C=C4)[N+](=O)[O-])N)C#N

Description

The compound 2-Amino-4-(2-(ethylthio)thiophen-3-yl)-1-(4-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a polycyclic heteroaromatic molecule featuring a hexahydroquinoline core substituted with a nitrophenyl group at position 1, an ethylthio-functionalized thiophene at position 4, and a cyano group at position 2. The compound belongs to a broader class of tetrahydroquinoline derivatives, which are known for applications in medicinal chemistry due to their antimicrobial, anti-inflammatory, and antitumor properties .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound shares structural homology with several hexahydroquinoline derivatives, differing primarily in substituent patterns. Key analogues include:

Compound Name (CAS No.)	Substituents (Positions)	Key Features
311315-58-9	4-(thiophen-3-yl), 1-(4-methylphenyl)	Lacks nitro group; methylphenyl enhances hydrophobicity.
311332-82-8	4-(thiophen-3-yl), 1-(3-nitrophenyl)	Nitro group at meta position; altered electronic distribution.
441783-41-1	4-(2,5-dimethylthiophen-3-yl), 1-(2-methyl-5-nitrophenyl)	Methyl groups on thiophene; steric hindrance may reduce reactivity.
312275-76-6	4-(4-(dimethylamino)phenyl), 1-(4-chlorophenyl)	Electron-donating dimethylamino group; potential for enhanced solubility.
339336-46-8	4-(4-methoxyphenyl), 1-(2-(trifluoromethyl)phenyl)	Methoxy and trifluoromethyl groups; improved metabolic stability.

Substituent Impact Analysis :

• Nitro Group Position : The para-nitro group in the target compound (vs. meta in 311332-82-8 ) enhances resonance stabilization, increasing thermal stability.
• Aromatic Ring Effects: Electron-withdrawing groups (e.g., nitro, cyano) reduce electron density on the quinoline core, affecting π-π stacking interactions in crystal structures .

Physicochemical Properties

• Melting Points : Analogues with bulky substituents (e.g., 441783-41-1 ) exhibit higher melting points due to tighter crystal packing.
• Solubility: The dimethylamino-substituted analogue (312275-76-6 ) shows improved aqueous solubility compared to the nitro-dominated target compound.

Crystallographic and Spectroscopic Comparisons

• Hydrogen Bonding : The target compound’s ethylthio group may participate in C–H···S interactions, contrasting with the N–H···O bonds in nitro-substituted analogues .
• NMR Shifts : Thiophene protons in the target compound are expected at δ 6.8–7.2 ppm, similar to 311332-82-8 , while methyl groups on thiophene (e.g., 441783-41-1 ) upfield-shift to δ 2.1–2.5 ppm .